Cas no 1797984-27-0 (2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide)

• Product Name: 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide
• CAS No: 1797984-27-0
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 5373344
• Update Time: 2025-10-20

2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide

• Inchi： 1S/C17H18N4O2/c22-17(11-20-7-5-13-3-1-2-4-16(13)20)19-14-9-18-21(10-14)15-6-8-23-12-15/h1-5,7,9-10,15H,6,8,11-12H2,(H,19,22)
• InChI Key： ZEEJNXGYKFGFFV-UHFFFAOYSA-N
• SMILES： C(NC1=CN(C2CCOC2)N=C1)(=O)CN1C2=C(C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide

2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide: A Comprehensive Overview

The compound 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide, identified by the CAS number 1797984-27-0, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an indole ring, a pyrazole ring, and an acetamide group. The indole moiety, known for its aromatic stability and versatile reactivity, plays a pivotal role in determining the compound's chemical properties. Similarly, the pyrazole ring contributes to the molecule's electronic characteristics and reactivity, while the acetamide group introduces hydrogen bonding capabilities, enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The combination of indole and pyrazole rings in this molecule makes it a promising candidate for exploring novel therapeutic agents. For instance, researchers have reported that similar compounds exhibit potent anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, the presence of the oxolan ring (a cyclic ether) adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties.

From a synthetic perspective, the construction of this compound involves a series of well-defined organic reactions. The synthesis typically begins with the preparation of the indole derivative, followed by the formation of the pyrazole ring through condensation reactions. The final step involves coupling these two fragments via an amide bond formation using appropriate coupling agents. This multi-step synthesis demonstrates the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

In terms of biological activity, 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide has shown remarkable promise in recent studies. Researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in conditions such as arthritis, asthma, and cardiovascular diseases. The compound's inhibitory effects on these enzymes suggest its potential as a lead molecule for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its pharmacological applications, this compound also holds interest in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics or as a building block for advanced materials. For example, derivatives of this compound could be explored for their semiconducting properties or their ability to form self-assembled monolayers on surfaces.

In conclusion, 2-indol-1-yl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide represents a compelling example of how modern organic chemistry can yield molecules with diverse functional groups and multifaceted applications. Its unique structure, combined with recent advances in understanding its biological activity and synthetic methods, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.